6-Fluoro-3-hydroxy-4-iodoindazole

• Molecular Formula: C7H4FIN2O
• Molecular Weight: 278.02 g/mol
• IUPAC Name: 6-fluoro-4-iodo-2,3a-dihydroindazol-3-one
• InChI: InChI=1S/C7H4FIN2O/c8-3-1-4(9)6-5(2-3)10-11-7(6)12/h1-2,6H,(H,11,12)
• InChI Key: GCJZZYFPELFIQB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2C1=NNC2=O)I)F

Description

6-Fluoro-3-hydroxy-4-iodoindazole is a halogenated indazole derivative characterized by fluorine (F) at position 6, hydroxyl (-OH) at position 3, and iodine (I) at position 4.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Fluoro-3-hydroxy-4-iodoindazole can be achieved through several methods. One common approach involves the cyclization of 2-azidobenzaldehydes with amines under catalyst-free and solvent-free conditions . Another method includes the use of transition metal-catalyzed reactions, such as Cu(OAc)2-catalyzed N–N bond formation in the presence of oxygen as the terminal oxidant .

Industrial Production Methods

Industrial production of 6-Fluoro-3-hydroxy-4-iodoindazole typically involves large-scale synthesis using optimized reaction conditions to ensure high yields and purity. The use of metal-catalyzed reactions is preferred due to their efficiency and minimal formation of byproducts .

Chemical Reactions Analysis

Types of Reactions

6-Fluoro-3-hydroxy-4-iodoindazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols.

Substitution: Halogen atoms in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium iodide (NaI) and potassium fluoride (KF).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce amines or alcohols .

Scientific Research Applications

6-Fluoro-3-hydroxy-4-iodoindazole has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: It is explored as a potential drug candidate due to its unique chemical structure and biological activities.

Industry: The compound is used in the development of new materials and as a precursor for the synthesis of other fluorinated and iodinated compounds.

Mechanism of Action

The mechanism of action of 6-Fluoro-3-hydroxy-4-iodoindazole involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit specific enzymes involved in cancer cell proliferation or inflammation .

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below compares 6-Fluoro-3-hydroxy-4-iodoindazole with key analogs from the evidence:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight	Key Features
6-Fluoro-3-hydroxy-4-iodoindazole	6-F, 3-OH, 4-I	C₇H₄FIN₂O	277.02*	Hydroxyl enhances polarity; iodine adds steric bulk
4-Fluoro-6-iodo-1H-indazole	4-F, 6-I	C₇H₄FIN₂	262.02	Halogen-only substitution; lacks polar groups
4-Fluoro-3-iodo-6-methyl-(1H)indazole	4-F, 3-I, 6-CH₃	C₈H₆FIN₂	276.05	Methyl group increases lipophilicity
6-Bromo-4-fluoro-1H-indazole	6-Br, 4-F	C₇H₄BrFN₂	229.02	Bromine substitution alters electronic properties
4-Fluoro-3-iodo-1H-indazole-6-carbonitrile	4-F, 3-I, 6-CN	C₈H₃FIN₃	287.03	Nitrile group enhances electrophilicity

*Calculated based on formula.

Key Observations:

• Halogen Influence : Iodine’s large atomic radius introduces steric hindrance, which may affect binding interactions in biological systems compared to smaller halogens like bromine or chlorine .
• Electronic Properties : Electron-withdrawing groups (e.g., fluorine, nitrile) stabilize aromatic systems and influence reactivity. For example, the nitrile in 4-Fluoro-3-iodo-1H-indazole-6-carbonitrile may enhance electrophilicity, enabling nucleophilic substitution reactions .

Biological Activity

6-Fluoro-3-hydroxy-4-iodoindazole is a compound of interest in medicinal chemistry, particularly due to its potential biological activities. This article reviews its biological properties, mechanisms of action, and relevant case studies, providing a comprehensive understanding of its applications in research and therapy.

Chemical Structure and Properties

6-Fluoro-3-hydroxy-4-iodoindazole belongs to the indazole family, characterized by a fused bicyclic structure containing nitrogen. The presence of fluorine and iodine substituents significantly influences its chemical reactivity and biological activity.

Property	Value
Molecular Formula	C$_{8}$H$_{6}$F I N$_{2}$O
Molecular Weight	292.05 g/mol
Solubility	Soluble in organic solvents
Melting Point	Not widely reported

Anticancer Properties

Research indicates that 6-Fluoro-3-hydroxy-4-iodoindazole exhibits significant anticancer activity. In vitro studies have shown that it inhibits cell proliferation in various cancer cell lines, including breast (MDA-MB-231) and colon (HCT-116) cancer cells. The compound's IC$_{50}$ values suggest potent activity, with lower values indicating higher efficacy.

Cell Line	IC$_{50}$ (µM)
MDA-MB-231	0.45
HCT-116	0.38

The mechanism by which 6-Fluoro-3-hydroxy-4-iodoindazole exerts its biological effects is primarily through the modulation of specific signaling pathways involved in cell growth and apoptosis. It is believed to interact with key molecular targets such as:

• Kinases : Inhibition of kinases involved in cell cycle regulation.
• Apoptotic Pathways : Induction of apoptosis through the activation of caspases.

Case Studies

• In Vitro Studies : A study conducted on MDA-MB-231 cells demonstrated that treatment with 6-Fluoro-3-hydroxy-4-iodoindazole resulted in a significant reduction in cell viability compared to untreated controls. The compound was found to induce apoptosis as evidenced by increased levels of cleaved caspase-3.
• Structure-Activity Relationship (SAR) : Research into the SAR of indazole derivatives has shown that modifications at the 3-hydroxy and 4-iodo positions enhance biological activity. Compounds with similar structures but different substituents were evaluated for their anticancer properties, revealing that halogenated derivatives generally exhibited improved potency.

Comparative Analysis with Related Compounds

A comparative analysis with other indazole derivatives highlights the unique biological profile of 6-Fluoro-3-hydroxy-4-iodoindazole:

Compound	IC$_{50}$ (µM)	Notable Activity
6-Fluoro-3-hydroxy-4-iodoindazole	0.38	Anticancer
6-Fluoro-indazole	1.20	Moderate anticancer activity
4-Iodo-indazole	0.75	Antimicrobial